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Compound Focus: Sphondin

CAS No.: 483-66-9

Cat. No.: S585837

Sphondin: Compound Background

Sphondin (CAS 483-66-9) is a furanocoumarin natural product isolated from plants of the Heracleum genus,
such as Heracleum sibiricum L. [1]. It has garnered research interest due to its documented biological

activities, which include:

¢ Anti-inflammatory Effects: Sphondin inhibits IL-1p-induced COX-2 protein expression and PGE2
release in A549 cells (a human pulmonary epithelial cell line) by suppressing NF-kB activity [2] [1].

e Anti-proliferative Activity: It demonstrates anti-tumor effects, causing G2/M cell cycle arrest in
B16F10 melanoma cells at concentrations of 0.05-15.0 uM [2] [1].

e Other Activities: Sphondin also shows inhibitory activity against nitric oxide (NO) production and
has been investigated for anticonvulsant and phototoxic properties [2] [1].

Its primary molecular targets include COX-2, PGE2, NF-kB, and iNOS [1]. The following diagram outlines

its major documented mechanism of action related to anti-inflammatory effects.
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Solubility and Physicochemical Profile

The table below summarizes the key physicochemical properties of sphondin, which are critical for planning

experiments.

Table 1: Physicochemical Properties of Sphondin [2] [3]

Property Value

CAS Number 483-66-9
Molecular Formula C12HsOa4
Molecular Weight 216.19 g/mol
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Property Value

Appearance Off-white to light yellow solid powder
Melting Point 189-191 °C

Storage Desiccate at -20°C

Sphondin is soluble in various organic solvents, with DMSO being the most commonly used for preparing

stock solutions for in vitro assays.

Table 2: Solubility of Sphondin [2] [1]

Solvent Solubility

DMSO ~25 mg/mL (~115.64 mM)
Acetone Soluble

Chloroform Soluble

Dichloromethane Soluble

Ethyl Acetate Soluble

Stock Solution Preparation Protocol

This protocol describes the preparation of a 100 mM stock solution of sphondin in DMSO, which is a

standard and convenient concentration for many cell-based assays.

Materials and Equipment

e Sphondin powder
e Anhydrous DMSO (=99.9% purity) [4]
e Analytical balance
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Sterile microcentrifuge tubes (e.g., 1.5 mL)

Micropipettes and tips
Vortex mixer
Ultrasonic bath (optional)

Step-by-Step Procedure
e Weighing: Tare a sterile microcentrifuge tube. Accurately weigh out 21.62 mg of sphondin powder
and transfer it to the tube.

o Calculation: (100 mmol/L / 1000) * 0.001 L *216.19 g/mol = 0.02162 g =21.62 mqg fora 1 mL
stock.

¢ Dissolution: Add 1 mL of anhydrous DMSO directly to the tube containing the powder.

e Mixing: Cap the tube tightly and vortex vigorously for 1-2 minutes until the powder appears fully
dissolved. To ensure complete dissolution and to obtain a higher solubility, warm the tube at 37°C and

shake it in an ultrasonic bath for a short period [1].

e Aliquoting: For long-term stability, aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles and contamination.

e Storage: Label the aliquots clearly with the compound name, concentration, date, and passage number.
Store at -20°C or below [2] [1]. Under these conditions, the stock solution is typically stable for

several months.

Experimental Use and Formulation

For cell-based experiments, the concentrated stock solution in DMSO must be diluted into aqueous culture
media. It is critical to maintain the final concentration of DMSO at a level that is non-toxic to the cells

(typically <0.1% v/v). Below are standard formulations for preparing working solutions from your stock.

Table 3: Formulation Guides for Cell-Based Assays [2]
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. . . . Final Sphondin Concentration
Formulation Composition (sequential addition)
(Example)

Formulation 10% DMSO + 40% PEG300 + 5% Tween80 + > 2.5 mg/mL (11.56 mM)
1 45% Saline

Formulation 10% DMSO + 90% (20% SBE-B-CD in Saline) > 2.5 mg/mL (11.56 mM)
2

Formulation 10% DMSO + 90% Corn Oill > 2.5 mg/mL (11.56 mM)

3

Example Workflow for Cell Treatment: This diagram illustrates the typical workflow for preparing and

applying sphondin treatments to cell cultures, incorporating key quality control steps.
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Critical Notes for Experimental Success

¢ Purity of DMSO: Always use high-purity, anhydrous DMSO. Lower purity grades may contain water
and impurities that degrade sphondin and affect experimental results [4].

e Thawing Protocol: Before use, remove the stock solution aliquot from -20°C and allow it to warm to
room temperature in a sealed state before opening. This prevents water condensation from the air
into the solution, which could compromise stability [1].
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e Solution Stability: While stock solutions in DMSO are stable for months when stored properly, it is
recommended to prepare and use working solutions on the same day whenever possible [1].

¢ Photoreactivity: As a furanocoumarin, sphondin can be photoreactive [2]. While standard laboratory
lighting is usually acceptable, consider minimizing unnecessary light exposure during handling and
storage.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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